N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C20H17N5OS/c26-20(13-8-9-16-17(11-13)24-27-23-16)22-15-6-2-1-5-14(15)18-12-25-10-4-3-7-19(25)21-18/h1-2,5-6,8-9,11-12H,3-4,7,10H2,(H,22,26)
• InChI Key: IQCZYIYFRMTDBI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3NC(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C20H17N5OS
• Molecular Weight: 375.4 g/mol
• CAS No.: 2034463-39-1

Description

The molecule contains an imidazo[1,2-a]pyridine moiety, which is a type of heterocyclic compound. These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Scientific Research Applications

Synthesis and Derivatives

Research has been conducted on the synthesis of various heterocyclic compounds that share some structural similarities with the compound . For example, studies on the synthesis of tetrahydropyrimidine derivatives and their potential as pharmaceutical intermediates have been explored (Fadda, Bondock, Khalil, & Tawfik, 2013). These processes involve key intermediates that could be relevant to the synthesis of the compound of interest.

Biological Activities

Compounds with structural features similar to "N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide" have been evaluated for various biological activities. For instance, benzimidazole derivatives bearing acidic heterocycles have shown angiotensin II receptor antagonistic activities, suggesting potential applications in hypertension treatment (Kohara et al., 1996). Similarly, imidazo[1,2-a]pyridines have been synthesized and evaluated for antiulcer activities, indicating their potential use in gastrointestinal disorders (Starrett et al., 1989).

Antimicrobial and Antiviral Properties

Heterocyclic compounds, including those with imidazo[1,2-a]pyridine and thiadiazole moieties, have been investigated for their antimicrobial and antiviral properties. For example, certain thiadiazole derivatives have demonstrated significant anti-inflammatory and antimicrobial activities, suggesting their potential in developing new therapeutic agents (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).

Future Directions

Future research could involve synthesizing this compound and studying its biological activity, as well as its physical and chemical properties. Given the biological activity of similar compounds, it could be of interest in medicinal chemistry.

Mechanism of Action

Target of Action

Similar compounds with a5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine core structure have been reported to exhibit antimicrobial activity

Mode of Action

The exact mode of action of this compound is currently unknown. Compounds with similar structures have been shown to interact with their targets through a variety of mechanisms, often involving the inhibition of essential microbial enzymes or disruption of cell wall synthesis

Biochemical Pathways

Based on the antimicrobial activity of structurally similar compounds, it can be hypothesized that this compound may interfere with essential biochemical pathways in microbial cells, such as dna replication, protein synthesis, or cell wall synthesis .

Result of Action

Given the reported antimicrobial activity of structurally similar compounds, it’s plausible that this compound may lead to the death of microbial cells, potentially through the inhibition of essential cellular processes or the disruption of cell integrity .